Cas no 158750-70-0 (2H-1-Benzopyran-2-one, 3,4-dihydro-4-hydroxy-3,3-dimethyl-)

• Product name: 2H-1-Benzopyran-2-one, 3,4-dihydro-4-hydroxy-3,3-dimethyl-
• CAS No: 158750-70-0
• MF: C₁₁H₁₂O₃
• MW: 192.21118
• CID: 1337754
• PubChem ID: 21573809

2H-1-Benzopyran-2-one, 3,4-dihydro-4-hydroxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4-dihydro-4-hydroxy-3,3-dimethyl-
• 4-hydroxy-3,3-dimethyl-4H-chromen-2-one
• DTXSID30615969
• 158750-70-0
• 4-Hydroxy-3,3-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Inchi： InChI=1S/C11H12O3/c1-11(2)9(12)7-5-3-4-6-8(7)14-10(11)13/h3-6,9,12H,1-2H3
• InChI Key： UCZPKALZHWURFV-UHFFFAOYSA-N
• SMILES： CC1(C(C2=CC=CC=C2OC1=O)O)C

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 46.53